Cas no 954227-09-9 (2-pyridin-4-ylpyrimidine-5-carbaldehyde)

• Product Name: 2-pyridin-4-ylpyrimidine-5-carbaldehyde
• CAS No: 954227-09-9
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• CID: 1987637
• PubChem ID: 24903639
• Update Time: 2025-04-21

2-pyridin-4-ylpyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-4-ylpyrimidine-5-carbaldehyde
• AKOS000284227
• 2-(pyridin-4-yl)pyrimidine-5-carbaldehyde
• 954227-09-9

• Inchi： 1S/C10H7N3O/c14-7-8-5-12-10(13-6-8)9-1-3-11-4-2-9/h1-7H
• InChI Key： LOCLWSWALAFYHN-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(C2C=CN=CC=2)=NC=1

Computed Properties

• Exact Mass: 185.05900
• Monoisotopic Mass: 185.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.74000
• LogP: 1.35110